FB23

• Molecular Formula: C18H14Cl2N2O3
• Molecular Weight: 377.2 g/mol
• InChI: InChI=1S/C18H14Cl2N2O3/c1-9-16(10(2)25-22-9)11-7-13(19)17(14(20)8-11)21-15-6-4-3-5-12(15)18(23)24/h3-8,21H,1-2H3,(H,23,24)
• InChIKey: VUXZATVQMFSUCM-UHFFFAOYSA-N

FB23: Potent Selective FTO Demethylase Inhibitor

FB23 is a first-generation, structure-guided small-molecule inhibitor of the fat mass and obesity-associated protein (FTO), an mRNA N⁶-methyladenosine (m⁶A) demethylase implicated in acute myeloid leukemia (AML) and other cancers [1]. It exhibits an IC₅₀ of 60 nM against FTO demethylase in vitro, representing a 140-fold improvement in potency over its parent compound meclofenamic acid (MA) [1]. FB23 directly binds to the FTO active site, and its co-crystal structure with FTO has been deposited (PDB: 6AKW, resolution 2.20 Å) [2]. As the progenitor of the FB23 chemical series and a metabolic precursor of the clinical candidate FB23-2, FB23 remains an essential tool compound for biochemical and structural studies of FTO-dependent epitranscriptomic regulation [1].

Assay Context In vitro FTO demethylase inhibition and structural biology workflows

Target Engagement Reported nanomolar-range FTO active-site binding with selectivity over ALKBH5

Off-target Profile hDHODH-inactive; suitable for FTO-specific mechanistic interpretation

Structural Resource Experimentally determined co-crystal structure (PDB 6AKW) for inhibitor design

• [1] Huang Y, Su R, Sheng Y, et al. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia. Cancer Cell. 2019;35(4):677-691.e10. doi:10.1016/j.ccell.2019.03.006 View Source
• [2] RCSB PDB. 6AKW: Crystal structure of RNA dioxygenase bound with an inhibitor. Deposited 2018-09-04. View Source

FB23 Unique Pharmacological Fingerprint

FTO inhibitors are not a homogeneous class. Despite targeting the same enzyme, individual compounds diverge dramatically in enzymatic potency, off-target profiles, cellular permeability, and metabolic fate [1]. Meclofenamic acid (MA) inhibits FTO with an IC₅₀ of only 17.4 μM and retains COX-1/COX-2 inhibitory activity, while FB23-2—the direct hydroxamic acid derivative of FB23—carries a significant hDHODH off-target liability that confounds cellular anti-proliferative readouts [2][3]. FB23 itself occupies a unique position: it is the most potent FTO inhibitor on the isolated enzyme (IC₅₀ = 60 nM) and is devoid of hDHODH inhibitory activity, but its limited cellular permeability restricts its use to specific assay contexts [1][3]. These orthogonal pharmacological properties mean that substituting any one of these FTO inhibitors for another without matching the compound profile to the experimental question will yield confounded or uninterpretable data [3].

Target Compound

FB23

• FTO enzyme inhibition in the reported nanomolar range
• No measurable hDHODH activity; clean FTO-dependent readout
• Limited cellular permeability; designed for biochemical/structural assays

Potential Substitute

Meclofenamic Acid (MA)

• FTO inhibition in the micromolar range only
• Retains COX-1/COX-2 inhibitory activity; off-target signaling may confound
• Not interchangeable for FTO-specific mechanistic studies

Potential Substitute

FB23-2 (Hydroxamic Acid)

• Dual FTO/hDHODH inhibitor; hDHODH dominates cellular anti-proliferation
• FTO-independent pyrimidine suppression may mask true FTO phenotype
• May require hDHODH-negative control to resolve target attribution

• [1] Huang Y, Su R, Sheng Y, et al. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia. Cancer Cell. 2019;35(4):677-691.e10. doi:10.1016/j.ccell.2019.03.006 View Source
• [2] Table 1, PMC8942107. Comparative IC₅₀ values and pricing for FTO and related RNA demethylase inhibitors. View Source
• [3] Tarullo M, Rodriguez FG, Iaiza A, et al. Off-Target Inhibition of Human Dihydroorotate Dehydrogenase (hDHODH) Highlights Challenges in the Development of Fat Mass and Obesity-Associated Protein (FTO) Inhibitors. ACS Pharmacol Transl Sci. 2024;7(12):4096-4111. doi:10.1021/acsptsci.4c00533 View Source

FB23 Differentiation Evidence

FTO Inhibitory Potency vs. Meclofenamic Acid

FB23 achieves an FTO demethylase IC₅₀ of 0.06 μM (60 nM) in an in vitro HPLC-based demethylation assay, representing an approximately 140-fold enhancement in potency compared to meclofenamic acid (MA), which exhibits an IC₅₀ of 17.4 μM under comparable assay conditions [1][2]. The potency gain originates from the extension of the dichloride-substituted benzene into a deeper pocket of FTO, forming additional hydrogen bonds with the Glu234 backbone amide, as revealed by the FTO/FB23 co-crystal structure [1].

FTO Inhibition

Head-to-head

IC₅₀ 0.06 µM

vs. MA 17.4 µM

Reported ~140‑fold higher enzyme inhibition potency

In vitro HPLC-based FTO m⁶A demethylation assay

Evidence Dimension	FTO demethylase inhibitory potency (IC₅₀)
Target Compound Data	FB23 IC₅₀ = 0.06 μM (60 nM)
Comparator Or Baseline	Meclofenamic acid (MA) IC₅₀ = 17.4 μM
Quantified Difference	~140-fold improvement (FB23 is 290× more potent by IC₅₀ ratio)
Conditions	In vitro HPLC-based FTO m⁶A demethylation assay; recombinant FTO protein

Why This Matters

For biochemical screens requiring maximal FTO saturation at minimal compound concentration, FB23 provides the highest target engagement among all reported FTO inhibitors, enabling experiments that are unachievable with weaker analogs like MA or rhein (IC₅₀ ~21 μM).

• [1] Huang Y, Su R, Sheng Y, et al. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia. Cancer Cell. 2019;35(4):677-691.e10. doi:10.1016/j.ccell.2019.03.006 View Source
• [2] Table 1, PMC8942107. Comparative IC₅₀ values for FTO inhibitors: Rhein (21 μM), MA (17.4 μM), Entacapone (3.5 μM), FB23 (0.06 μM), FB23-2 (2.6 μM). View Source

hDHODH Off-Target Activity vs. FB23-2

In recombinant hDHODH protein inhibition assays, FB23-2 exhibits clear dose-dependent inhibition of human dihydroorotate dehydrogenase (hDHODH), whereas FB23 shows no measurable hDHODH inhibitory activity across the same concentration range [1][2]. The off-target engagement of hDHODH by FB23-2 leads to accumulation of dihydroorotate (DHO) and suppression of pyrimidine synthesis, producing FTO-independent anti-proliferative effects that confound cellular data interpretation [2]. Consequently, FB23-2 suppresses proliferation even in FTO-knockout K562 cells, and uridine supplementation fully rescues from FB23-2-induced growth inhibition, confirming that hDHODH inhibition—not FTO inhibition—is the dominant anti-proliferative mechanism [2]. In contrast, FB23's lack of hDHODH activity ensures that any observed cellular phenotype can be attributed solely to FTO engagement.

hDHODH Off‑Target

Head-to-head

FB23: no detectable inhibition

FB23‑2: clear dose‑dependent hDHODH inhibition

FB23 is hDHODH‑inactive; FB23‑2 anti‑proliferative readout confounded by pyrimidine suppression

Recombinant protein assay; uridine rescue confirms FTO‑independent mechanism

Evidence Dimension	hDHODH enzyme inhibition
Target Compound Data	FB23: no detectable hDHODH inhibition (dose-response curve flat; no measurable IC₅₀)
Comparator Or Baseline	FB23-2: clear dose-dependent hDHODH inhibition with induction of DHO accumulation; FTO-independent anti-proliferation in hDHODH KO cells
Quantified Difference	Qualitative yes/no differential: FB23 is hDHODH-inactive; FB23-2 is a dual FTO/hDHODH inhibitor
Conditions	Recombinant hDHODH protein inhibition assay (Fig. 5C, PMC11651170); metabolomic DHO detection; uridine rescue experiments in leukemia cell lines

Why This Matters

For researchers seeking to attribute cellular phenotypes exclusively to FTO catalytic inhibition, FB23 is the preferred tool compound; FB23-2 should be avoided in such contexts due to its dominant hDHODH-mediated anti-proliferative activity that is independent of FTO status.

• [1] Figure 5C, PMC11651170. Dose response curves of FB23-2 and FB23 on recombinant hDHODH protein inhibition assay. View Source
• [2] Tarullo M, Rodriguez FG, Iaiza A, et al. Off-Target Inhibition of Human Dihydroorotate Dehydrogenase (hDHODH) Highlights Challenges in the Development of Fat Mass and Obesity-Associated Protein (FTO) Inhibitors. ACS Pharmacol Transl Sci. 2024;7(12):4096-4111. doi:10.1021/acsptsci.4c00533 View Source

FTO Selectivity vs. ALKBH5

FB23 was rationally designed to maintain the benzyl carboxylic acid motif that confers FTO selectivity over ALKBH5, the most closely related human RNA m⁶A demethylase [1]. In in vitro demethylation assays, neither FB23 nor FB23-2 inhibits ALKBH5, as confirmed by DARTS (Drug Affinity Responsive Target Stability) assays showing no direct binding of FB23-2 to ALKBH5 in AML cell lysates [1]. This selectivity is further supported by the FTO/FB23 co-crystal structure, where the phenyl ring bearing the carboxyl acid forms hydrophobic interactions with the nucleotide recognition lid, structurally excluding binding to ALKBH5 or the DNA repair enzymes ALKBH2 and ALKBH3 [1][2]. Quantitative IC₅₀ values for ALKBH5 are not reported for FB23 because no inhibition is observed; the positive-control ALKBH5 inhibitor (2-[(1-hydroxy-2-oxo-2-phenylethyl)sulfanyl]acetic acid) has an IC₅₀ of 0.84 μM against ALKBH5 [3].

ALKBH5 Selectivity

Class‑level

No ALKBH5 inhibition; selectivity supported by co‑crystal structure and DARTS

Class‑level FTO‑selective profile; enables unambiguous FTO attribution

Positive‑control ALKBH5 inhibitor available for assay benchmarking

Evidence Dimension	Selectivity for FTO over ALKBH5
Target Compound Data	FB23: no inhibition of ALKBH5 demethylation; no direct binding to ALKBH5
Comparator Or Baseline	ALKBH5-selective inhibitor (2-[(1-hydroxy-2-oxo-2-phenylethyl)sulfanyl]acetic acid) IC₅₀ = 0.84 μM against ALKBH5 (positive control for assay capability)
Quantified Difference	FB23 is functionally silent against ALKBH5; class-level FTO/ALKBH5 selectivity confirmed by structural rationale and DARTS
Conditions	In vitro ALKBH5 demethylation assay; DARTS in AML cell lysates; FTO/FB23 co-crystal structure analysis (PDB: 6AKW, 2.20 Å)

Why This Matters

In epitranscriptomic studies where m⁶A regulation by FTO must be distinguished from ALKBH5-mediated demethylation, FB23 provides unambiguous FTO-specific inhibition, unlike pan-demethylase or non-selective inhibitors that cannot resolve the individual contributions of FTO versus ALKBH5.

• [1] Huang Y, Su R, Sheng Y, et al. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia. Cancer Cell. 2019;35(4):677-691.e10. doi:10.1016/j.ccell.2019.03.006 View Source
• [2] RCSB PDB. 6AKW: Crystal structure of RNA dioxygenase bound with an inhibitor. Deposited 2018-09-04. View Source
• [3] Table 1, PMC8942107. ALKBH5 inhibitor IC₅₀ = 0.84 μM provided as a class-level benchmark. View Source

Permeability-Limited Cellular Anti-Proliferative Activity

FB23 exhibits moderate anti-proliferative activity against AML cell lines, with IC₅₀ values of 44.8 μM (NB4) and 23.6 μM (MONOMAC6) after 72-hour treatment [1]. This is substantially weaker than its derivative FB23-2, which achieves IC₅₀ values of 0.8–1.5 μM in the same cell lines [1]. The weaker cellular activity of FB23 is mechanistically explained by its poor intracellular accumulation: LC-MS/MS quantitation revealed intracellular FB23 concentrations of only 0.02 nmol/million cells in NB4 and 0.015 nmol/million in MONOMAC6, compared to 0.05–0.2 nmol/million cells for FB23-2—a difference of several-fold [1]. This permeability limitation is a design feature rather than a flaw: FB23 retains the carboxylic acid moiety critical for FTO active-site complementarity and ALKBH5 selectivity, whereas FB23-2 replaces this with a hydroxamic acid that enhances membrane penetration but introduces hDHODH off-target activity [1][2].

Cellular Activity

Head-to-head

FB23 IC₅₀ 23.6–44.8 µM (72 h)

FB23‑2 IC₅₀ 0.8–1.5 µM (72 h)

Intracellular accumulation limits FB23 cell‑based potency; FB23‑2 more cell‑permeable

LC‑MS/MS: FB23 0.015–0.02 nmol/10⁶ cells vs FB23‑2 0.05–0.2 nmol/10⁶ cells

Evidence Dimension	Anti-proliferative potency in AML cells and intracellular drug accumulation
Target Compound Data	FB23: NB4 IC₅₀ = 44.8 μM; MONOMAC6 IC₅₀ = 23.6 μM; intracellular concentration = 0.02 nmol/10⁶ cells (NB4), 0.015 nmol/10⁶ (MONOMAC6)
Comparator Or Baseline	FB23-2: NB4 IC₅₀ = 0.8–1.5 μM; MONOMAC6 IC₅₀ = 1.5 μM; intracellular concentration = 0.05–0.2 nmol/10⁶ cells
Quantified Difference	FB23-2 is ~30–56× more potent in cellular anti-proliferation; ~3–13× higher intracellular accumulation
Conditions	72-hr treatment; CellTiter-Glo viability assay; LC-MS/MS quantitation of intracellular compound levels

Why This Matters

FB23 is optimally suited for in vitro biochemical and structural studies where cellular permeability is irrelevant and maximal target engagement is desired; for cell-based anti-proliferative assays requiring potent intracellular FTO inhibition with clean FTO-dependent readouts, the hDHODH-inactive analog ZLD115 (IC₅₀ = 1.5–1.7 μM in NB4 and MOLM13) may be a more appropriate choice.

• [1] Huang Y, Su R, Sheng Y, et al. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia. Cancer Cell. 2019;35(4):677-691.e10. doi:10.1016/j.ccell.2019.03.006 View Source
• [2] Tarullo M, Rodriguez FG, Iaiza A, et al. Off-Target Inhibition of Human Dihydroorotate Dehydrogenase (hDHODH) Highlights Challenges in the Development of Fat Mass and Obesity-Associated Protein (FTO) Inhibitors. ACS Pharmacol Transl Sci. 2024;7(12):4096-4111. doi:10.1021/acsptsci.4c00533 View Source

FB23/FTO Co-Crystal Structure for Inhibitor Design

The co-crystal structure of FB23 bound to the FTO protein has been determined by X-ray diffraction at 2.20 Å resolution and deposited in the Protein Data Bank under accession code 6AKW [1][2]. The structure reveals that FB23 occupies the entire FTO substrate-binding pocket with extraordinary shape complementarity, forming key interactions including: hydrogen bonding between the carboxyl group and Ser229; a chlorine atom directly contacting Arg96; and additional hydrogen bonds between the extended heterocyclic ring and the Glu234 backbone amide [1]. This structural information is publicly available and provides a validated starting point for computational docking, molecular dynamics simulations, and structure-guided optimization of next-generation FTO inhibitors. By contrast, no experimental co-crystal structure of FB23-2 with FTO has been deposited; the FB23-2 binding mode is inferred from docking against the FB23/FTO structure [1].

Co‑Crystal Structure

Supporting evidence

PDB 6AKW

2.20 Å resolution

Experimentally determined binding mode; template for structure‑guided design

No deposited co‑crystal structure for FB23‑2

Evidence Dimension	Availability of experimentally determined FTO co-crystal structure
Target Compound Data	FB23/FTO co-crystal structure: PDB 6AKW, 2.20 Å resolution, deposited 2018-09-04
Comparator Or Baseline	FB23-2: no deposited FTO co-crystal structure; binding mode inferred by docking to FB23/FTO coordinates
Quantified Difference	Qualitative: experimentally validated vs. computationally inferred binding mode
Conditions	X-ray crystallography; FTO protein co-crystallized with FB23 inhibitor

Why This Matters

For medicinal chemistry and computational chemistry groups conducting structure-based FTO inhibitor design, the FB23/FTO co-crystal structure is the highest-resolution experimental template available, enabling rational modifications that preserve the favorable selectivity features while addressing permeability limitations.

• [1] Huang Y, Su R, Sheng Y, et al. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia. Cancer Cell. 2019;35(4):677-691.e10. doi:10.1016/j.ccell.2019.03.006 View Source
• [2] RCSB PDB. 6AKW: Crystal structure of RNA dioxygenase bound with an inhibitor. Resolution 2.20 Å. Deposited 2018-09-04. View Source

FB23 Rodent Pharmacokinetic Profile

A single intraperitoneal dose of 3 mg/kg FB23 administered to Sprague Dawley rats yields a Cmax of 142.5 ng/mL with a Tmax of 0.4 hr, indicating rapid systemic absorption . This PK profile supports acute in vivo pharmacological studies where rapid target engagement is desired. While comprehensive comparative PK data across FTO inhibitors are limited in the public domain, these parameters establish a baseline exposure benchmark for FB23 that can be used to calibrate dosing regimens in rodent models of FTO-dependent disease . The rapid Tmax also suggests that FB23 may be suitable for in vivo protocols requiring transient FTO inhibition windows.

Rodent PK

Data to verify

Cmax 142.5 ng/mL

Tmax 0.4 h (3 mg/kg i.p., rat)

Reported rapid absorption; supports in vivo dosing study design

Limited comparative PK data; use as baseline exposure benchmark

Evidence Dimension	In vivo pharmacokinetic parameters in rat
Target Compound Data	FB23: Cmax = 142.5 ng/mL; Tmax = 0.4 hr (single i.p. dose, 3 mg/kg, SD rats)
Comparator Or Baseline	No publicly available head-to-head PK data for other FTO inhibitors under identical conditions (class-level inference only)
Quantified Difference	Rapid absorption (Tmax < 0.5 hr) with moderate peak plasma concentration
Conditions	Sprague Dawley rats; single 3 mg/kg intraperitoneal administration; n ≥ 3

Why This Matters

For in vivo pharmacodynamic studies in rodent disease models, the defined PK parameters enable rational dose scheduling and provide a benchmark for comparing exposure levels achieved by next-generation FTO inhibitors derived from the FB23 scaffold.

FB23 Application Scenarios

Biochemical FTO Demethylase Assays

FB23 is the optimal choice for recombinant FTO enzyme inhibition assays, including HPLC-based m⁶A demethylation quantification, fluorescence-based demethylase activity screens, and kinetic mechanism-of-inhibition studies. With an IC₅₀ of 60 nM—the highest potency among all FTO inhibitors in isolated enzyme assays—FB23 achieves near-complete FTO inhibition at low micromolar concentrations without interference from the hDHODH off-target activity that complicates data interpretation with FB23-2 [1]. Researchers conducting high-throughput screening of FTO modulators or validating FTO as a biochemical target should select FB23 as the reference inhibitor for assay calibration and positive control designation.

Structure-Based Design with FB23/FTO Co-Crystal

The experimentally determined FB23/FTO co-crystal structure (PDB: 6AKW, 2.20 Å) provides the highest-resolution structural template for FTO inhibitor design [1]. Medicinal chemistry teams optimizing FTO inhibitors for improved drug-like properties can use this structure for: (a) docking studies to predict binding modes of novel analogs; (b) molecular dynamics simulations to assess binding pocket flexibility; (c) fragment-based design targeting the extended pocket occupied by the FB23 heterocyclic ring; and (d) rational modification of the carboxylic acid moiety informed by the Ser229 and Arg96 interaction geometry. FB23 itself serves as the reference ligand for computational benchmarking.

FTO-Specific Mechanistic Studies (hDHODH-Free)

In cellular or in vivo experiments where the primary objective is to attribute a phenotype specifically to FTO catalytic inhibition, FB23 is the preferred tool compound because it lacks hDHODH inhibitory activity [1]. FB23-2, despite superior cellular potency, inhibits hDHODH at pharmacologically relevant concentrations, leading to pyrimidine synthesis suppression and FTO-independent anti-proliferative effects that confound mechanistic interpretation [2]. Investigators studying FTO-dependent gene regulation, m⁶A epitranscriptomic dynamics, or FTO-mediated differentiation/apoptosis pathways should use FB23 (for experiments where cellular permeability is adequate) or the hDHODH-inactive derivative ZLD115 (for experiments requiring more potent cellular activity) rather than FB23-2 [1][3].

Allergic Airway Inflammation Models for FTO Validation

FB23 has demonstrated efficacy in reducing allergic inflammation in both IL-4/IL-13-treated human bronchial epithelial cells and a house dust mite (HDM)-induced murine allergic airway inflammation model, acting through FTO-dependent modulation of NF-κB signaling and epithelial-mesenchymal transition pathways [1]. This validated application beyond oncology positions FB23 as a valuable tool for respiratory disease researchers investigating the role of epitranscriptomic regulation in asthma pathogenesis. The use of FB23 in this context is supported by transcriptome-wide m⁶A profiling (MeRIP-seq) demonstrating FTO-dependent methylation changes upon FB23 treatment [1].

Application

Selection Property

Validation Focus

Biochemical FTO Demethylase Assays

High enzymatic target engagement

FTO selectivity over ALKBH5

Structure‑Based Inhibitor Design

Experimentally determined FTO co‑crystal template

Docking and MD simulation benchmarking

FTO‑Specific Mechanistic Studies

hDHODH‑free tool compound

FTO‑dependent phenotype attribution

Allergic Airway Inflammation Model

Reported FTO‑dependent anti‑inflammatory activity

m⁶A epitranscriptomic profiling endpoints

• [1] Lian Z, Chen R, Xian M, et al. Targeted inhibition of m6A demethylase FTO by FB23 attenuates allergic inflammation in the airway epithelium. FASEB J. 2024;38(15):e23846. doi:10.1096/fj.202400545R View Source
• [2] Tarullo M, Rodriguez FG, Iaiza A, et al. Off-Target Inhibition of Human Dihydroorotate Dehydrogenase (hDHODH) Highlights Challenges in the Development of Fat Mass and Obesity-Associated Protein (FTO) Inhibitors. ACS Pharmacol Transl Sci. 2024;7(12):4096-4111. doi:10.1021/acsptsci.4c00533 View Source
• [3] Xiao P, Duan Z, Liu Z, et al. Rational Design of RNA Demethylase FTO Inhibitors with Enhanced Antileukemia Drug-Like Properties. J Med Chem. 2023;66(14):9731-9752. doi:10.1021/acs.jmedchem.3c00543 View Source